Molecular Weight and Rotatable Bond Advantage vs. the Aminomethyl Isomer
The precise connectivity of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine results in a lower molecular weight and fewer rotatable bonds than the homologated isomer 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS 1517288-33-3) . The target compound (C₇H₁₃N₃, MW 139.20) contains only one rotatable bond, whereas the isomer (C₈H₁₅N₃, MW 153.22) incorporates an extra methylene group, increasing both mass and conformational flexibility . Such differences directly impact ligand efficiency indices used in fragment-based and lead-generation campaigns .
| Evidence Dimension | Molecular weight and rotatable bond count |
|---|---|
| Target Compound Data | MW 139.20 g/mol; rotatable bonds = 1 |
| Comparator Or Baseline | 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS 1517288-33-3): MW 153.22 g/mol |
| Quantified Difference | ΔMW = 14.02 g/mol (one methylene unit); rotatable bonds likely ≥2 |
| Conditions | Computed properties from vendor datasheets (Chem960 for target ; AKSci for comparator ) |
Why This Matters
Lower molecular weight and restricted flexibility are preferred in fragment libraries to maximize ligand efficiency and minimize entropic penalties upon target binding.
